Cas no 77872-17-4 ( )

• Product Name: &nbsp
• CAS No: 77872-17-4
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 983865
• PubChem ID: 327822
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-2,2-dimethylbutanoic acid
• 3-(2'-benzofuranyl)-2,2-dimethylbutanoic acid
• AC1L71C2
• NSC304565
• 77872-17-4
• DTXSID60316553
• NSC-304565
•  

• Inchi： 1S/C14H16O3/c1-9(14(2,3)13(15)16)12-8-10-6-4-5-7-11(10)17-12/h4-9H,1-3H3,(H,15,16)
• InChI Key： AHVBQISPIKSQSA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 351.4°C at 760 mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.572
• PSA: 50.44
• LogP: 3.64710